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Compound of Interest

Compound Name: Malonic acid dihydrazide

Cat. No.: B1347089

Core Technical Guide: Malonic Acid Dihydrazide

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of malonic acid dihydrazide, a
versatile compound with significant applications in pharmaceutical development, polymer
chemistry, and organic synthesis. The document details its fundamental chemical properties,
synthesis protocols, and key applications, with a focus on its role as a precursor in the
development of therapeutic agents.

Core Properties of Malonic Acid Dihydrazide

Malonic acid dihydrazide, also known as propanedioyl dihydrazide, is a white to off-white

crystalline powder.[1] Its core chemical and physical properties are summarized in the table
below.
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Property Value References
Molecular Formula C3HsN4O2 [1112113114]
Molecular Weight 132.12 g/mol [11[2][5]

Precise Molecular Weight

132.1212 g/mol

[3]4]

CAS Number 3815-86-9 [2][3][4]

Melting Point 156 - 160 °C [1]
White to off-white crystalline

Appearance [1]
powder
Malonohydrazide, Malonyl

Synonyms dihydrazide, Propanedioyl [31[5][6]

dihydrazide

Synthesis of Malonic Acid Dihydrazide

Malonic acid dihydrazide can be synthesized through various methods. A common

laboratory-scale protocol involves the reaction of a malonic diethyl ester with hydrazine

hydrate.[7] A continuous flow method has also been developed for larger-scale synthesis.[8]

This protocol details the synthesis of malonic acid dihydrazide via the reaction of malonic

diethyl ester with hydrazine hydrate in ethanol.

Materials:

Malonic diethyl ester

Absolute ethanol

Diethyl ether

Anhydrous CaCl2

Hydrazine hydrate (80%)
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Procedure:

e Prepare a hot solution of excess hydrazine hydrate (61 mL, ~1002 mmol) in 100 mL of
absolute ethanol.

e Slowly add malonic diethyl ester (38 mL, 250.06 mmol) dropwise to the stirred hydrazine
hydrate solution over 2 hours.

o Reflux the reaction mixture in a water bath for 10 hours.

 After reflux, cool the mixture in an ice-water bath to precipitate the product.

o Filter the resulting white solid.

e Wash the solid with ethanol and then with diethyl ether.

e Dry the final product in a desiccator over anhydrous CaClz.

Expected Yield: 91%

Below is a workflow diagram illustrating the synthesis process.
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Synthesis of Malonic Acid Dihydrazide
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Role in Enzyme Inhibition

( )

Reaction with Aldehydes,
Isothiocyanates, etc.

Hydrazone or Thiosemicarbazide Target Enzyme
Derivative (Inhibitor) (e.g., HIV-1 Integrase, CD73)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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